Cas no 172369-18-5 (Benzamide, N,3,5-trimethyl- (9CI))

Benzamide, N,3,5-trimethyl- (9CI) structure
172369-18-5 structure
Product Name:Benzamide, N,3,5-trimethyl- (9CI)
CAS No:172369-18-5
MF:C10H13NO
MW:163.216322660446
CID:1022589
PubChem ID:912562
Update Time:2025-04-20

Benzamide, N,3,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,3,5-trimethyl- (9CI)
    • N,3,5-trimethylbenzamide
    • CS-0293896
    • AKOS008933412
    • DTXSID70358742
    • SCHEMBL1003295
    • 172369-18-5
    • Z32016578
    • Inchi： 1S/C10H13NO/c1-7-4-8(2)6-9(5-7)10(12)11-3/h4-6H,1-3H3,(H,11,12)
    • InChI Key： OUVOUFRXCCSSDT-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(C)C=C(C)C=1)NC

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Benzamide, N,3,5-trimethyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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